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Compound of Interest

Compound Name: 1-Bromo-2-methylbutane

Cat. No.: B081432 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-2-methylbutane
This guide provides immediate and essential safety protocols for laboratory personnel,

researchers, and drug development professionals handling 1-Bromo-2-methylbutane.

Adherence to these procedures is critical for ensuring personal safety and operational integrity.

Physicochemical and Hazard Data
A summary of key quantitative data for 1-Bromo-2-methylbutane is presented below for quick

reference.
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Property Value Reference

Molecular Formula C₅H₁₁Br [1]

Molecular Weight 151.05 g/mol [1]

CAS Number 10422-35-2 [1]

Hazard Statements

H225: Highly flammable liquid

and vapour.[2] H315: Causes

skin irritation.[2] H319: Causes

serious eye irritation.[2] H335:

May cause respiratory

irritation.[2]

Signal Word Danger [2]

Personal Protective Equipment (PPE) Protocol
The following table outlines the mandatory personal protective equipment for handling 1-
Bromo-2-methylbutane to minimize exposure risk.
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Body Part Required PPE
Specifications and
Standards

Eyes/Face Safety Goggles or Face Shield

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US). A face shield may

be appropriate in some

workplaces.[2][3]

Skin/Hands Chemical-Impermeable Gloves
Gloves must be inspected prior

to use.[4]

Body Protective Clothing
Wear fire/flame resistant and

impervious clothing.[2][4]

Respiratory Full-Face Respirator

Required if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[2]

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[5]

Experimental Workflow: Safe Handling of 1-Bromo-
2-methylbutane
The procedural workflow below provides step-by-step guidance for the safe handling of 1-
Bromo-2-methylbutane from preparation to disposal.
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Safe Handling Workflow for 1-Bromo-2-methylbutane

Preparation

Handling

Post-Handling

Storage

Disposal

Review SDS

Ensure Adequate Ventilation

Don Required PPE

Inspect Equipment

Ground/Bond Equipment

Proceed to Handling

Use Non-Sparking Tools

Keep Away from Ignition Sources

Dispense Carefully

Close Container Tightly

Complete Handling

Decontaminate Work Area Store in a Cool, Dry, Well-Ventilated Area

Store Chemical

Remove and Dispose of PPE

Wash Hands Thoroughly

Dispose of as Hazardous Waste

Dispose of Waste

Keep Container Tightly Closed

Follow Local Regulations

Click to download full resolution via product page

Caption: Logical flow for the safe handling of 1-Bromo-2-methylbutane.
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Emergency and Disposal Protocols
Immediate and decisive action is crucial in the event of an emergency. The following tables

outline first aid measures and disposal procedures.

First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation occurs.[2][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6][7]

Spill and Disposal Plan
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Procedure Action

Spill Containment

Evacuate personnel to a safe area. Remove all

sources of ignition.[2] Ventilate the area. Absorb

the spill with inert material (e.g., sand, silica gel)

and collect for disposal.[4][8] Use non-sparking

tools.[4]

Waste Disposal

Dispose of contents and container to an

approved waste disposal plant in accordance

with local, regional, and national regulations.[2]

[9] Waste is classified as hazardous.[10]

Signaling Pathway for Safe Chemical Handling
The following diagram illustrates the decision-making process and logical flow for ensuring

safety when working with 1-Bromo-2-methylbutane.
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Decision Pathway for Safe Chemical Handling

Start: Handling 1-Bromo-2-methylbutane

Is all required PPE being worn correctly?

Is the work area well-ventilated?

Yes

Stop! Obtain and wear correct PPE.

No

Proceed with handling protocol

Yes

Stop! Move to a properly ventilated area.

No

Has a spill occurred?

Execute Spill Response Protocol

Yes

Continue with work

No

End: Complete work, decontaminate, and store/dispose of waste

Click to download full resolution via product page

Caption: Decision-making pathway for handling 1-Bromo-2-methylbutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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